Beryllium
Beryllium
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Beryllium is a hard, grayish metal naturally found in mineral rocks, coal, soil, and volcanic dust. Beryllium compounds are commercially mined, and the Beryllium is purified for use in nuclear weapons and reactors, aircraft and space vehicle structures, instruments, x-ray machines, and mirrors. Beryllium ores are used to make speciality ceramics for electrical and high-technology applications. Beryllium alloys are used in automobiles, computers, sports equipment (golf clubs and bicycle frames), and dental bridges.
Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire.
Beryllium atom is alkaline earth metal atom with atomic number 4. It has a role as a carcinogenic agent, an adjuvant and an epitope. It is an alkaline earth metal atom and a metal allergen.
For updated SDS information please visit www. goodfellow. com.
Beryllium is a hard, grayish metal naturally found in mineral rocks, coal, soil, and volcanic dust. Beryllium compounds are commercially mined, and the Beryllium is purified for use in nuclear weapons and reactors, aircraft and space vehicle structures, instruments, x-ray machines, and mirrors. Beryllium ores are used to make speciality ceramics for electrical and high-technology applications. Beryllium alloys are used in automobiles, computers, sports equipment (golf clubs and bicycle frames), and dental bridges.
Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire.
Beryllium atom is alkaline earth metal atom with atomic number 4. It has a role as a carcinogenic agent, an adjuvant and an epitope. It is an alkaline earth metal atom and a metal allergen.
Brand Name:
Vulcanchem
CAS No.:
7440-41-7
VCID:
VC21195492
InChI:
InChI=1S/Be
SMILES:
[Be]
Molecular Formula:
Be
Molecular Weight:
9.012183 g/mol
Beryllium
CAS No.: 7440-41-7
Cat. No.: VC21195492
Molecular Formula: Be
Molecular Weight: 9.012183 g/mol
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Specification
| Description | For updated SDS information please visit www. goodfellow. com For updated SDS information please visit www. goodfellow. com. Beryllium is a hard, grayish metal naturally found in mineral rocks, coal, soil, and volcanic dust. Beryllium compounds are commercially mined, and the Beryllium is purified for use in nuclear weapons and reactors, aircraft and space vehicle structures, instruments, x-ray machines, and mirrors. Beryllium ores are used to make speciality ceramics for electrical and high-technology applications. Beryllium alloys are used in automobiles, computers, sports equipment (golf clubs and bicycle frames), and dental bridges. Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire. Beryllium atom is alkaline earth metal atom with atomic number 4. It has a role as a carcinogenic agent, an adjuvant and an epitope. It is an alkaline earth metal atom and a metal allergen. |
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| CAS No. | 7440-41-7 |
| Molecular Formula | Be |
| Molecular Weight | 9.012183 g/mol |
| IUPAC Name | beryllium |
| Standard InChI | InChI=1S/Be |
| Standard InChI Key | ATBAMAFKBVZNFJ-UHFFFAOYSA-N |
| SMILES | [Be] |
| Canonical SMILES | [Be] |
| Boiling Point | 4532 °F at 760 mm Hg (NIOSH, 2016) 2468 °C >2400 °C 4532°F |
| Colorform | Hexagonal crystals Gray, brittle metal; close-packed hexagonal structure A silvery-white, relatively soft, lustrous metal A hard, brittle, gray-white solid. |
| Melting Point | 2349 °F (NIOSH, 2016) 1287 °C 2349°F |
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